3-(6-Methylpyridin-3-YL)oxetan-3-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 3-(6-methylpyridin-3-yl)oxetan-3-amine
• InChI: InChI=1S/C9H12N2O/c1-7-2-3-8(4-11-7)9(10)5-12-6-9/h2-4H,5-6,10H2,1H3
• InChI Key: OBUPERCPULIQTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2(COC2)N

Description

3-(6-Methylpyridin-3-yl)oxetan-3-amine is a chemical compound with the molecular formula C9H12N2O It is characterized by the presence of an oxetane ring attached to a pyridine ring, which is further substituted with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-Methylpyridin-3-yl)oxetan-3-amine typically involves the formation of the oxetane ring followed by the introduction of the pyridine moiety. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of this compound with suitable reagents can yield the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperature, and pressure conditions to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

3-(6-Methylpyridin-3-yl)oxetan-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

3-(6-Methylpyridin-3-yl)oxetan-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 3-(6-Methylpyridin-3-yl)oxetan-3-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-(6-Methylpyridin-3-yl)oxetan-3-amine: Similar compounds include other pyridine derivatives and oxetane-containing molecules.

5-Bromo-2-methylpyridin-3-amine: This compound is used in similar synthetic applications and has comparable structural features.

Uniqueness

This compound is unique due to its specific combination of an oxetane ring and a methyl-substituted pyridine ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.